Cas no 2130316-86-6 (N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide)

• Product Name: N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide
• CAS No: 2130316-86-6
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5673564
• PubChem ID: 136527483
• Update Time: 2025-05-23

N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1252637466
• AKOS033195336
• N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide
• EN300-26683147
• 2130316-86-6

• Inchi： 1S/C9H14N4O2/c1-12-4-5-13(7-9(12)15)6-8(14)11-3-2-10/h3-7H2,1H3,(H,11,14)
• InChI Key： DLPBABDGGJNQCA-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(NCC#N)=O)CCN1C

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide

Introduction to N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide (CAS No. 2130316-86-6)

N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide, with the chemical formula C₁₀H₁₄N₂O₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2130316-86-6, belongs to the class of piperazine derivatives, which are widely recognized for their role in the development of drugs targeting various neurological and cardiovascular disorders. The presence of a cyanomethyl group and an acetamide moiety in its structure contributes to its complex reactivity and functionality, making it a subject of intense study in medicinal chemistry.

The structural framework of N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide is characterized by a piperazine ring substituted at the 4-position with a methyl group and an oxo group, while the nitrogen atom at the 1-position is linked to a cyanomethyl group and an acetamide side chain. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The cyanomethyl group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic additions and condensations, while the acetamide moiety can influence the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in piperazine derivatives due to their diverse pharmacological profiles. These compounds have been explored for their potential applications in treating conditions such as depression, anxiety, schizophrenia, and hypertension. The unique combination of functional groups in N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide makes it a promising candidate for further investigation in these areas. Specifically, the piperazine core is known to modulate neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in mood regulation and cognitive function.

Recent studies have highlighted the importance of optimizing the structure of piperazine derivatives to enhance their pharmacological efficacy and reduce potential side effects. The incorporation of substituents such as the cyanomethyl group and acetamide moiety can significantly alter the pharmacokinetic properties of these compounds. For instance, the cyanomethyl group may enhance binding affinity to specific receptors, while the acetamide side chain could improve metabolic stability by preventing rapid degradation in vivo. These features make N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide a valuable scaffold for drug discovery efforts.

The synthesis of N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include the formation of the piperazine ring, introduction of the methyl and oxo substituents at the 4-position, and attachment of the cyanomethyl and acetamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve selective functionalization at specific positions on the piperazine core. These methods not only improve efficiency but also allow for greater control over regioselectivity, which is critical for producing compounds with desired biological activities.

The pharmacological evaluation of N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide has revealed several interesting properties that warrant further exploration. Preclinical studies have demonstrated its potential as a modulator of neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. The compound's ability to interact with serotonin receptors suggests its utility in treating conditions such as depression and anxiety. Additionally, its interaction with dopamine receptors may make it relevant for addressing symptoms associated with neurodegenerative diseases like Parkinson's disease.

One of the most compelling aspects of N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide is its structural diversity, which allows for extensive molecular modifications to tailor its pharmacological profile. By varying substituents such as the length and nature of side chains attached to the piperazine ring, researchers can fine-tune properties such as receptor affinity, solubility, and metabolic stability. This flexibility makes it an attractive scaffold for developing novel therapeutic agents with improved efficacy and reduced toxicity.

In conclusion, N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-y lacetamide (CAS No. 2130316-86-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role as a piperazine derivative with distinct functional groups offers new opportunities for developing treatments for neurological and cardiovascular disorders. As research continues to uncover more about its pharmacological properties, this compound is poised to play a crucial role in future drug development efforts.